Cas no 1105665-42-6 (5-Bromo-2,3-difluorobenzonitrile)

• Product Name: 5-Bromo-2,3-difluorobenzonitrile
• CAS No: 1105665-42-6
• MF: C₇H₂BrF₂N
• MW: 217.998287677765
• MDL: MFCD15528910
• CID: 842601
• PubChem ID: 59558594
• Update Time: 2025-10-31

5-Bromo-2,3-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-difluorobenzonitrile
• Benzonitrile, 5-bromo-2,3-difluoro-
• MMCIFQUWYTZTIW-UHFFFAOYSA-N
• FCH1391302
• PC501971
• AK127362
• AX8249153
• X3479
• CL9626
• MFCD15528910
• SCHEMBL504867
• DTXSID90732388
• CS-0187110
• SY240977
• AKOS016012541
• PS-10152
• DB-368358
• 1105665-42-6
• 5-Bromo-2,3-difluorobenzonitrile

• MDL： MFCD15528910
• Inchi： 1S/C7H2BrF2N/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2H
• InChI Key： MMCIFQUWYTZTIW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C#N)C=1)F)F

Computed Properties

• Exact Mass: 216.93387g/mol
• Monoisotopic Mass: 216.93387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 215.6±35.0°C at 760 mmHg

5-Bromo-2,3-difluorobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-Bromo-2,3-difluorobenzonitrile

Introduction to 5-Bromo-2,3-difluorobenzonitrile (CAS No. 1105665-42-6)

5-Bromo-2,3-difluorobenzonitrile, with the chemical identifier CAS No. 1105665-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic nitrile features a bromine substituent and two fluorine atoms at the 2 and 3 positions of the benzene ring, making it a versatile intermediate in synthetic chemistry. Its unique structural attributes have positioned it as a valuable building block for the development of novel compounds with potential biological activity.

The compound's molecular structure, characterized by a nitrile group (-CN) and halogen atoms, contributes to its reactivity and makes it a focal point for researchers exploring novel synthetic pathways. The presence of both bromine and fluorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. These reactions are widely employed in the synthesis of pharmaceuticals and fine chemicals due to their efficiency and selectivity.

In recent years, 5-Bromo-2,3-difluorobenzonitrile has been extensively studied for its role in medicinal chemistry. The nitrile group can be hydrolyzed to carboxylic acids or converted into amides, providing multiple avenues for functionalization. This adaptability has made it a preferred choice for designing molecules targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The halogenated aromatic system also offers opportunities for modulating pharmacokinetic properties, such as metabolic stability and lipophilicity.

One of the most compelling aspects of 5-Bromo-2,3-difluorobenzonitrile is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. Researchers have leveraged this compound to develop small-molecule inhibitors that selectively bind to specific kinase domains. The bromine atom serves as a handle for further derivatization via palladium-catalyzed cross-coupling reactions, enabling the construction of highly specific inhibitors with improved binding affinities.

Furthermore, the fluorine atoms in 5-Bromo-2,3-difluorobenzonitrile contribute to the compound's metabolic stability by resisting hydrolysis under physiological conditions. This property is particularly advantageous in drug design, as it reduces the likelihood of degradation into inactive metabolites. Such stability enhances the bioavailability and prolongs the therapeutic effect of drug candidates derived from this intermediate.

The agrochemical industry has also recognized the potential of 5-Bromo-2,3-difluorobenzonitrile as a precursor for developing novel pesticides and herbicides. Its structural motifs are reminiscent of known bioactive molecules that interact with biological targets in pests and weeds. By modifying its functional groups, chemists can generate compounds with enhanced efficacy against resistant strains while maintaining environmental safety profiles.

Recent advancements in computational chemistry have further highlighted the significance of 5-Bromo-2,3-difluorobenzonitrile. Molecular modeling studies have demonstrated its suitability as a scaffold for designing molecules with optimized pharmacokinetic properties. These studies often involve virtual screening algorithms that predict binding interactions between the compound and biological targets. Such computational approaches accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

The synthesis of 5-Bromo-2,3-difluorobenzonitrile itself is an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences involving halogenation and fluorination reactions. However, recent reports have explored more efficient one-pot procedures that minimize waste and improve yields. These advancements align with global trends toward greener chemistry principles, emphasizing sustainability in industrial processes.

Another area where 5-Bromo-2,3-difluorobenzonitrile has made strides is in materials science. The unique electronic properties of halogenated aromatic compounds make them attractive for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have incorporated derivatives of this compound into organic semiconductors to enhance charge transport properties. This interdisciplinary application underscores its broad utility beyond traditional pharmaceuticals.

In conclusion,5-Bromo-2,3-difluorobenzonitrile (CAS No. 1105665-42-6) represents a cornerstone molecule in modern chemical research. Its structural versatility enables diverse applications across pharmaceuticals, agrochemicals, and materials science. As our understanding of molecular interactions deepens through advanced computational techniques and innovative synthetic strategies,this compound will continue to play a pivotal role in shaping future discoveries.